Cas no 313534-94-0 (3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one)

• Product Name: 3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one
• CAS No: 313534-94-0
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD00464542
• CID: 3936332
• PubChem ID: 3323695
• Update Time: 2025-10-07

3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-3-nitro-
• 3-Nitro-5,6,7,8-tetrahydroquinolin-2(1H)-one
• 3-Nitro-5,6,7,8-tetrahydro-quinolin-2-ol
• 3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one
• SCHEMBL25873485
• Z1198153733
• CS-0102401
• 3-nitro-5,6,7,8-tetrahydro-1H-quinolin-2-one
• AKOS006272518
• SCHEMBL5016398
• WDLQZGPOKQZCII-UHFFFAOYSA-N
• DB-168092
• 5,6,7,8-tetrahydro-3-nitro-2(1H)-quinolinone
• 313534-94-0
• NMA53494
• EN300-256431

• MDL： MFCD00464542
• Inchi： 1S/C9H10N2O3/c12-9-8(11(13)14)5-6-3-1-2-4-7(6)10-9/h5H,1-4H2,(H,10,12)
• InChI Key： WDLQZGPOKQZCII-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C=C([N+]([O-])=O)C1=O

Computed Properties

• Exact Mass: 194.06914219Da
• Monoisotopic Mass: 194.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one

Introduction to 3-Nitro-1,2,5,6,7,8-Hexahydroquinolin-2-One (CAS No. 313534-94-0)

3-Nitro-1,2,5,6,7,8-hexahydroquinolin-2-one (CAS No. 313534-94-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features and potential biological activities. The molecule consists of a six-membered nitrogen-containing ring fused to a five-membered ring, with a nitro group attached to the quinoline core. This structure imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The synthesis of 3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one involves a series of well-defined chemical reactions. Typically, the process begins with the condensation of an appropriate amine and a ketone or aldehyde, followed by cyclization and nitration steps. The precise conditions and reagents used can vary depending on the specific synthetic route chosen. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration in modern pharmaceutical research.

In terms of its biological activities, 3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one has been studied for its potential as an antimicrobial agent. Research has shown that this compound exhibits significant activity against a range of bacterial and fungal pathogens. The nitro group in the molecule is believed to play a crucial role in its antimicrobial properties by disrupting cellular processes such as DNA replication and protein synthesis. Additionally, the compound has been found to have low cytotoxicity towards mammalian cells, making it a promising candidate for further development as an antimicrobial therapeutic.

Beyond its antimicrobial properties, 3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines through mechanisms involving the modulation of signaling pathways such as p53 and Bcl-2. The ability of this compound to selectively target cancer cells while sparing normal cells is particularly noteworthy and suggests its potential as a novel anticancer therapeutic.

The pharmacokinetic properties of 3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one have also been studied to assess its suitability for clinical applications. In vitro and in vivo studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through the kidneys. These pharmacokinetic characteristics suggest that 3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one could be administered orally or intravenously depending on the specific therapeutic application.

The safety profile of 3-nitro-1,2,5,6,7,8-hexahydroquinolin-2-one has been evaluated through extensive toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-nitro-1，2，5，6，7，8-hexahydroquinolin-2-one (CAS No. 313534-94-0) represents a promising compound with diverse biological activities including antimicrobial and anticancer properties. Its favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further development in drug discovery and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.